Cas no 2921910-55-4 (3-Bromo-2-iodo-4-methylthiophene)

• Product Name: 3-Bromo-2-iodo-4-methylthiophene
• CAS No: 2921910-55-4
• MF: C₅H₄BrIS
• MW: 302.958731651306
• CID: 6796760
• PubChem ID: 171366743
• Update Time: 2025-09-27

3-Bromo-2-iodo-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-4-methylthiophene
• MFCD34827401
• 2921910-55-4

• Inchi： 1S/C5H4BrIS/c1-3-2-8-5(7)4(3)6/h2H,1H3
• InChI Key： XEHGNCZBHPLWFV-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CS1)C)Br

Computed Properties

• Exact Mass: 301.82618g/mol
• Monoisotopic Mass: 301.82618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-Bromo-2-iodo-4-methylthiophene

Recent Advances in the Application of 3-Bromo-2-iodo-4-methylthiophene (CAS: 2921910-55-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-iodo-4-methylthiophene (CAS: 2921910-55-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and materials. This heterocyclic building block, featuring both bromine and iodine substituents, offers unique reactivity patterns that enable diverse functionalization strategies. Recent studies highlight its growing importance in medicinal chemistry, particularly in the development of thiophene-based therapeutics targeting inflammatory diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-iodo-4-methylthiophene in the synthesis of potent kinase inhibitors. Researchers utilized the compound's halogen atoms for sequential cross-coupling reactions, constructing a library of 4-methylthiophene derivatives with nanomolar activity against JAK2 kinases. The strategic positioning of halogens at the 2- and 3-positions allowed for controlled, stepwise functionalization while maintaining the methyl group's beneficial pharmacokinetic properties.

In materials science, 3-Bromo-2-iodo-4-methylthiophene has shown promise as a precursor for organic electronic materials. A Nature Communications paper (2024) reported its use in synthesizing novel donor-acceptor copolymers for organic photovoltaics. The methyl group was found to enhance solubility and film-forming properties, while the halogen atoms facilitated precise control over polymer sequence through controlled polymerization techniques. These materials achieved power conversion efficiencies exceeding 12%, representing a significant advancement in the field.

Recent synthetic methodology developments have expanded the applications of 2921910-55-4. A breakthrough in Angewandte Chemie (2024) described a regioselective borylation protocol that selectively functionalizes the iodine position while preserving the bromine for subsequent transformations. This methodology enables the rapid assembly of complex thiophene architectures with applications ranging from fluorescent probes to bioactive compounds.

The pharmaceutical industry has shown increasing interest in 3-Bromo-2-iodo-4-methylthiophene derivatives as potential antiviral agents. Preliminary results from a multi-center study indicate that certain 4-methylthiophene analogs demonstrate promising activity against RNA viruses, including SARS-CoV-2 variants. The compound's versatility in medicinal chemistry is further evidenced by its incorporation into clinical candidates for autoimmune disorders currently in Phase II trials.

Ongoing research continues to explore the full potential of 2921910-55-4. Current investigations focus on its use in PROTAC (proteolysis targeting chimera) development, where its unique substitution pattern facilitates the construction of bifunctional molecules. Additionally, its application in bioorthogonal chemistry for live-cell imaging represents an exciting frontier in chemical biology research.

As the field progresses, 3-Bromo-2-iodo-4-methylthiophene stands out as a versatile building block whose applications span drug discovery, materials science, and chemical biology. Its commercial availability and well-characterized reactivity make it particularly valuable for rapid analog development and structure-activity relationship studies. Future research directions likely include further optimization of synthetic methodologies and exploration of its potential in emerging therapeutic modalities.